Kif15-IN-1

• IUPAC Name: ethyl 2-[[(2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-3-methylbutanoyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C20H22N4O5S/c1-5-29-18(27)15-11(4)21-19(30-15)23-16(25)14(10(2)3)24-17(26)12-8-6-7-9-13(12)22-20(24)28/h6-10,14H,5H2,1-4H3,(H,22,28)(H,21,23,25)/t14-/m0/s1
• InChI Key: CTQQKICGMSZCJL-AWEZNQCLSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C(C(C)C)N2C(=O)C3=CC=CC=C3NC2=O)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)[C@H](C(C)C)N2C(=O)C3=CC=CC=C3NC2=O)C
• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.5 g/mol

Description

KIF15-IN-1 is a potent inhibitor of KIF15, which pairs with Eg5 inhibitors synergistically to reduce cancer cell growth.

Scientific Research Applications

• Mechanics of Kif15 : Kif15, a kinesin-12, is crucial for bipolar spindle assembly in humans. It exhibits distinct mechanics under different loads, acting as a mechanical ratchet supporting spindle extension but resisting spindle compression (McHugh et al., 2018).

• Role in Leiomyosarcoma : KIF15 upregulation in leiomyosarcoma cells leads to enhanced cell proliferation by stabilizing the DEK protein through USP15-mediated deubiquitylation, highlighting its potential as a therapeutic target (Ge et al., 2021).

• Impact on Gastric Cancer : In gastric cancer, KIF15 is overexpressed and associated with poor prognosis. It plays a role in enhancing cell proliferation and inhibiting apoptosis, potentially through reactive oxygen species-mediated pathways (Tao et al., 2020).

• Cancer Stem Cell Phenotype in Hepatocellular Carcinoma : KIF15 overexpression in hepatocellular carcinoma is linked to cancer stem cell phenotype and malignancy. It interacts with PHGDH, affecting reactive oxygen species imbalance and promoting cancer progression (Li et al., 2019).

• Influence on Idiopathic Pulmonary Fibrosis : Variants in KIF15 contribute to genetic risk in idiopathic pulmonary fibrosis, indicating its role in disease susceptibility beyond cancer (Zhang et al., 2022).

• Neuronal Development and Regeneration : Kif15 mutations accelerate axonal outgrowth in zebrafish, suggesting a role in neuronal development and regeneration. This indicates potential applications in neuroregenerative therapies (Dong et al., 2018).

• Diagnostic and Prognostic Value in Nasopharyngeal Carcinoma : KIF15 expression is significantly upregulated in nasopharyngeal carcinoma and correlated with poor prognosis, indicating its diagnostic and therapeutic potential (Mi et al., 2022).

• Expression in Postmitotic Neurons : Despite being a mitotic homologue, Kif15 is also expressed in terminally postmitotic neurons, suggesting a role in neuronal migration and development (Buster et al., 2003).

• Promotion of Bipolar Spindle Assembly : Kif15 cooperates with Eg5 in promoting bipolar spindle assembly, highlighting its significance in cell division and potential as a target for anti-mitotic cancer therapies (Tanenbaum et al., 2009).

• Prognostic Biomarker in Hepatocellular Carcinoma : High KIF15 expression in tumor-associated monocytes in hepatocellular carcinoma tissues serves as a prognostic marker for poor outcome (Kitagawa et al., 2020).